Cas no 1127120-38-0 (Linezolid-d)
Linezolid-d structure
Product Name:Linezolid-d
CAS No:1127120-38-0
MF:C16H17D3FN3O4
MW:340.36
CID:1061463
PubChem ID:25217322
Update Time:2024-11-03
Linezolid-d Chemical and Physical Properties
Names and Identifiers
-
- Linezolid-d3
- 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide-d3
- 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- Linezolid D3
- Linospan-d3
- Linox-d3
- N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-acetamide-d3
- Zyvox-d3
- Zyvoxid-d3
- Linezolid-d
- DTXSID20649152
- N-({(5S)-3-[3-Fluoro-4-(morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)(~2~H_3_)acetamide
- F91091
- (S)-Linezolid-d3 (acetamide-d3)
- DA-75023
- HY-10394S
- MS-25189
- 1ST14235D3
- J-002823
- 1127120-38-0
- (S)-LINEZOLID-D3
- AKOS040733603
- CS-0019869
- PNU-100766 D3
-
- Inchi: InChI=1S/C16H20FN3O4/c1-11(21)18-9-13-10-20(16(22)24-13)12-2-3-15(14(17)8-12)19-4-6-23-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1/i1D3
- InChI Key: TYZROVQLWOKYKF-FUPFOCIHSA-N
- SMILES: [2H]C([2H])(C(NC[C@H]1CN(C(O1)=O)C2=CC(F)=C(N3CCOCC3)C=C2)=O)[2H]
Computed Properties
- Exact Mass: 340.16300
- Monoisotopic Mass: 340.16261453g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Melting Point: 174-176°C
- PSA: 71.11000
- LogP: 1.64450
Linezolid-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L466502-1mg |
Linezolid-d3 |
1127120-38-0 | 1mg |
$ 247.00 | 2023-09-07 | ||
| TRC | L466502-10mg |
Linezolid-d3 |
1127120-38-0 | 10mg |
$ 1866.00 | 2023-09-07 | ||
| MedChemExpress | HY-10394S-1mg |
Linezolid-d |
1127120-38-0 | ≥99.0% | 1mg |
¥1980 | 2024-04-20 | |
| MedChemExpress | HY-10394S-5mg |
Linezolid-d |
1127120-38-0 | ≥99.0% | 5mg |
¥5200 | 2024-04-20 | |
| ChemScence | CS-0019869-1mg |
Linezolid-d3 |
1127120-38-0 | 1mg |
$390.0 | 2022-04-28 | ||
| ChemScence | CS-0019869-5mg |
Linezolid-d3 |
1127120-38-0 | 5mg |
$1120.0 | 2022-04-28 | ||
| MedChemExpress | HY-10394S-10mg |
Linezolid-d3 |
1127120-38-0 | 10mg |
¥17900 | 2022-05-18 | ||
| ChemScence | CS-0019869-10mg |
Linezolid-d3 |
1127120-38-0 | 10mg |
$1790.0 | 2022-04-28 | ||
| 1PlusChem | 1P008WCP-1mg |
Linezolid-d3 |
1127120-38-0 | ≥99% deuterated forms (d1-d3) | 1mg |
$197.00 | 2025-02-24 | |
| 1PlusChem | 1P008WCP-5mg |
Linezolid-d3 |
1127120-38-0 | ≥99% deuterated forms (d1-d3) | 5mg |
$723.00 | 2025-02-24 |
Linezolid-d Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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